Cas no 2173637-58-4 (Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate)

• Product Name: Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate
• CAS No: 2173637-58-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD31629559
• CID: 5088628
• PubChem ID: 137951578
• Update Time: 2025-11-02

Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate
• (2S,3R)-2-Methyl-pyrrolidine-3-carboxylic acid ethyl ester
• 3-Pyrrolidinecarboxylic acid, 2-methyl-, ethyl ester, (2S,3R)-

• MDL： MFCD31629559
• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-4-5-9-6(7)2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： MRIXTLRKLFKVDQ-NKWVEPMBSA-N
• SMILES： O(CC)C([C@@H]1CCN[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 203.7±33.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate

Comprehensive Guide to Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate (CAS No. 2173637-58-4): Properties, Applications, and Market Insights

Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate (CAS No. 2173637-58-4) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its ethyl ester functional group and stereospecific configuration, serves as a versatile building block for drug discovery and fine chemical production. Its unique structural features make it valuable for asymmetric synthesis and medicinal chemistry applications.

The growing demand for chiral intermediates like Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate reflects broader trends in pharmaceutical development, where researchers increasingly focus on enantiomerically pure compounds to improve drug efficacy and reduce side effects. Recent studies highlight its potential in developing CNS-active compounds and enzyme inhibitors, aligning with current industry priorities for neurological and metabolic disorder treatments.

From a chemical perspective, Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate demonstrates excellent stability under standard laboratory conditions, with solubility properties that make it suitable for various reaction systems. The compound's pyrrolidine core structure contributes to its conformational rigidity, while the ester group provides opportunities for further chemical modifications. These characteristics have led to its adoption in multi-step synthetic routes for complex molecules.

In the context of green chemistry advancements, researchers are exploring more sustainable production methods for Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate, including biocatalytic approaches and flow chemistry techniques. These innovations address the pharmaceutical industry's need for environmentally friendly synthesis while maintaining high enantiomeric purity. The compound's role in API manufacturing continues to expand as regulatory requirements for chiral purity become more stringent.

The market for chiral building blocks like Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate is projected to grow steadily, driven by increasing R&D investments in targeted therapies. Analytical techniques such as chiral HPLC and NMR spectroscopy are crucial for quality control, ensuring the compound meets the exacting standards required for pharmaceutical applications. Current research focuses on optimizing its synthetic routes to improve yield and reduce production costs.

Storage and handling recommendations for Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate follow standard laboratory protocols for organic compounds. Proper containerization under inert atmosphere and temperature-controlled conditions helps maintain its chemical integrity. The compound's stability profile makes it suitable for international shipping, supporting global pharmaceutical supply chains.

Future applications of Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate may extend beyond pharmaceuticals into areas such as asymmetric catalysis and material science. Its structural features suggest potential as a ligand in transition metal catalysis or as a component in advanced polymers. Ongoing research continues to uncover new possibilities for this versatile chiral compound in cutting-edge chemical technologies.

For researchers seeking high-quality Ethyl (2S,3R)-2-methylpyrrolidine-3-carboxylate, verification of enantiomeric excess and chemical purity remains paramount. Reputable suppliers provide comprehensive analytical data, including CAS No. 2173637-58-4 verification, to ensure material suitability for sensitive applications. The compound's growing importance in medicinal chemistry underscores the need for reliable sourcing and thorough characterization.